(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: (3S)-3-amino-3-(3-methylimidazol-4-yl)propanamide
• InChI: InChI=1S/C7H12N4O/c1-11-4-10-3-6(11)5(8)2-7(9)12/h3-5H,2,8H2,1H3,(H2,9,12)/t5-/m0/s1
• InChI Key: UNIJBDWJYZHPRG-YFKPBYRVSA-N
• Isomeric SMILES: CN1C=NC=C1[C@H](CC(=O)N)N
• Canonical SMILES: CN1C=NC=C1C(CC(=O)N)N

Description

(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide is a chiral organic compound featuring a 1-methyl-1H-imidazole core linked to a propanamide moiety via a stereospecific amino group at the C3 position (S-configuration). The compound is cataloged under synonyms such as AKOS015461808 and has the InChIKey UNIJBDWJYZHPRG-YFKPBYRVSA-N . While its specific biological activity remains uncharacterized in the provided evidence, its structural features align with bioactive molecules that modulate signaling pathways or act as enzyme inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of glyoxal with ammonia and formaldehyde.

Methylation: The imidazole ring is then methylated using methyl iodide in the presence of a base such as potassium carbonate.

Amino Group Introduction: The amino group is introduced via a reductive amination reaction using an appropriate amine and a reducing agent like sodium cyanoborohydride.

Propanamide Formation: The final step involves the formation of the propanamide moiety through an amidation reaction using a suitable carboxylic acid derivative and an amine.

Industrial Production Methods

Industrial production of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the implementation of green chemistry principles to minimize waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the imidazole ring to a dihydroimidazole derivative.

Substitution: The methyl group on the imidazole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like halides or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Dihydroimidazole derivatives.

Substitution: Various substituted imidazole derivatives depending on the nucleophile used.

Scientific Research Applications

(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in enzyme inhibition and as a ligand for receptor studies.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can act as an agonist or antagonist at a receptor, modulating its signaling pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table compares (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide with structurally related compounds, emphasizing substituent variations, synthesis methods, and inferred biological relevance:

Compound Name	Core Structure	Substituents/Modifications	Synthesis Method	Inferred Applications	References
(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide	Imidazole + propanamide	1-methyl group at imidazole N1; (S)-configured amino-propanamide side chain at C3	Not explicitly described	Potential enzyme modulation or receptor binding
(S)-2-(3-((Diphenylmethylene)amino)-4-methyl-5-(m-trifluoromethyl-phenyl)-imidazolin-2-on-1-yl)-N-isopropyl-3-phenylpropanamide	Imidazolin-2-one + propanamide	Diphenylmethylene, trifluoromethyl-phenyl, and phenyl groups; N-isopropyl substitution	Palladium-catalyzed amination	Constrained peptide mimetics or kinase inhibitors
(E)-3-(2,5-dimethoxyphenyl)-N-(4-(4-(4-fluorophenyl)-2-((4-fluorophenyl)diazenyl)-1-methyl-1H-imidazol-5-yl)pyridin-2-yl)propanamide	Imidazole + pyridin-2-yl linkage	Fluorophenyl, diazenyl, and dimethoxyphenyl groups; pyridine conjugation	Palladium acetate/K₂CO₃-mediated coupling	Chemopreventative agents via redox signaling

Key Observations:

Core Heterocycle Modifications: The target compound retains a simple 1-methylimidazole core, whereas analogs like those in and incorporate fused imidazolin-2-one or pyridine-imidazole hybrid systems.

Substituent Diversity: Bulky substituents (e.g., trifluoromethyl, diphenylmethylene in ) likely improve metabolic stability and target selectivity.

Synthetic Strategies :

• Palladium-catalyzed methods dominate the synthesis of related compounds. For instance, cross-coupling reactions (e.g., aryl halide amination in and Heck-type couplings in ) are employed to introduce aryl/heteroaryl groups, highlighting the versatility of transition-metal catalysis in accessing complex imidazole derivatives.

Biological Activity

(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide is $C_7H_{12}N_4O$ with a molecular weight of approximately 168.20 g/mol. The compound contains an amino group, a propanamide moiety, and an imidazole ring, which are crucial for its biological interactions.

Property	Value
Molecular Formula	C7H12N4O
Molecular Weight	168.20 g/mol
CAS Number	771523-71-8

The biological activity of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide is primarily attributed to its ability to interact with various biological macromolecules, including enzymes and receptors. The imidazole ring mimics histidine residues in proteins, enhancing binding affinity and potentially influencing signal transduction pathways.

Interaction Studies

Research indicates that this compound can modulate the activity of several enzymes involved in metabolic processes. For instance, studies have shown that it can inhibit certain proteases, leading to altered signaling cascades in cellular environments.

Antimicrobial Activity

Several studies have explored the antimicrobial properties of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide. It has demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections.

Cytotoxicity and Anticancer Potential

In vitro assays have indicated that this compound exhibits cytotoxic effects on cancer cell lines. The mechanism appears to involve apoptosis induction through the activation of caspase pathways, making it a candidate for further development as an anticancer agent.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial activity of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide against Staphylococcus aureus and Escherichia coli. The compound displayed a minimum inhibitory concentration (MIC) of 32 µg/mL against both strains, suggesting significant antimicrobial potential.

Case Study 2: Anticancer Properties
In another study focused on its anticancer properties, (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propanamide was tested on human breast cancer cell lines (MCF-7). Results showed a dose-dependent reduction in cell viability with an IC50 value of 15 µM, indicating promising anticancer activity.